Cas no 1807227-02-6 (Ethyl 4-bromo-6-methoxynicotinate)

Ethyl 4-bromo-6-methoxynicotinate structure
1807227-02-6 structure
Product Name:Ethyl 4-bromo-6-methoxynicotinate
CAS No:1807227-02-6
MF:C9H10BrNO3
MW:260.08460187912
CID:4901385
Update Time:2023-08-20

Ethyl 4-bromo-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-bromo-6-methoxynicotinate
    • Inchi: 1S/C9H10BrNO3/c1-3-14-9(12)6-5-11-8(13-2)4-7(6)10/h4-5H,3H2,1-2H3
    • InChI Key: CQPRLFGWSFGRSG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(N=CC=1C(=O)OCC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.4

Ethyl 4-bromo-6-methoxynicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029012215-250mg
Ethyl 4-bromo-6-methoxynicotinate
1807227-02-6 95%
250mg
$989.80 2022-03-31
Alichem
A029012215-1g
Ethyl 4-bromo-6-methoxynicotinate
1807227-02-6 95%
1g
$3,039.75 2022-03-31
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